Cas no 2225142-28-7 (4-{1-(tert-butoxy)carbonylpiperidin-4-yl}oxane-4-carboxylic acid)

• Product Name: 4-{1-(tert-butoxy)carbonylpiperidin-4-yl}oxane-4-carboxylic acid
• CAS No: 2225142-28-7
• MF: C₁₆H₂₇NO₅
• MW: 313.389285326004
• CID: 5164661
• PubChem ID: 137963850
• Update Time: 2025-06-14

4-{1-(tert-butoxy)carbonylpiperidin-4-yl}oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}oxane-4-carboxylic acid
• 4-{1-(tert-butoxy)carbonylpiperidin-4-yl}oxane-4-carboxylic acid

• Inchi： 1S/C16H27NO5/c1-15(2,3)22-14(20)17-8-4-12(5-9-17)16(13(18)19)6-10-21-11-7-16/h12H,4-11H2,1-3H3,(H,18,19)
• InChI Key： MPYLYOPWDKDUJQ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2(C(O)=O)CCOCC2)CC1

Additional information on 4-{1-(tert-butoxy)carbonylpiperidin-4-yl}oxane-4-carboxylic acid

Comprehensive Overview of 4-{1-(tert-butoxy)carbonylpiperidin-4-yl}oxane-4-carboxylic acid (CAS No. 2225142-28-7)

4-{1-(tert-butoxy)carbonylpiperidin-4-yl}oxane-4-carboxylic acid (CAS No. 2225142-28-7) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name Boc-piperidinyl-oxane carboxylic acid, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the piperidinyl-oxane scaffold, make it invaluable in drug discovery and development.

The Boc group in this compound serves as a protective moiety for amines, a critical feature in peptide synthesis and medicinal chemistry. Researchers frequently utilize CAS No. 2225142-28-7 to create complex molecular architectures, particularly in the development of protease inhibitors and receptor modulators. The compound's carboxylic acid functionality further enhances its reactivity, enabling facile conjugation with other molecular entities. This versatility has made it a staple in high-throughput screening and combinatorial chemistry.

In recent years, the demand for 4-{1-(tert-butoxy)carbonylpiperidin-4-yl}oxane-4-carboxylic acid has surged due to its applications in targeted drug delivery systems. With the rise of precision medicine and personalized therapeutics, this compound has become a focal point for researchers exploring novel treatment modalities. Its compatibility with click chemistry and bioconjugation techniques aligns perfectly with modern trends in biopharmaceutical innovation.

From a synthetic perspective, the compound's piperidine and oxane rings contribute to its conformational rigidity, a desirable trait in drug design. This structural stability often translates to improved pharmacokinetic properties, such as enhanced metabolic stability and bioavailability. Many pharmaceutical companies are actively investigating derivatives of CAS No. 2225142-28-7 for potential use in central nervous system (CNS) disorders and inflammatory diseases.

Quality control and characterization of Boc-piperidinyl-oxane carboxylic acid are paramount, given its role as a building block in critical research. Advanced analytical techniques, including NMR spectroscopy, mass spectrometry, and HPLC purity analysis, are routinely employed to ensure batch-to-batch consistency. The compound's CAS registry number (2225142-28-7) serves as a unique identifier in global chemical databases, facilitating seamless procurement and regulatory compliance.

Environmental and safety considerations for handling 4-{1-(tert-butoxy)carbonylpiperidin-4-yl}oxane-4-carboxylic acid follow standard laboratory protocols for organic compounds. While not classified as hazardous, proper personal protective equipment (PPE) and ventilation systems are recommended during manipulation. The compound's stability under ambient conditions makes it suitable for long-term storage, a practical advantage for research institutions.

The future outlook for CAS No. 2225142-28-7 appears promising, particularly in the context of fragment-based drug discovery and covalent inhibitor design. As computational chemistry and AI-driven molecular modeling continue to advance, the strategic importance of such well-characterized intermediates will only grow. Researchers are particularly excited about its potential in allosteric modulator development, a cutting-edge area in pharmacology.

For those seeking detailed technical specifications, the IUPAC name and molecular formula of this compound provide precise structural information. Suppliers typically offer certificates of analysis (CoA) with parameters like melting point, solubility, and chromatographic purity. These metrics are crucial for researchers requiring exact reproducibility in their synthetic workflows.

In conclusion, 4-{1-(tert-butoxy)carbonylpiperidin-4-yl}oxane-4-carboxylic acid represents a sophisticated chemical tool with wide-ranging applications in modern drug development. Its structural complexity and functional versatility position it as a valuable asset in addressing current challenges in medicinal chemistry and therapeutic innovation. As research continues to uncover new applications, this compound will undoubtedly remain at the forefront of scientific exploration.